synthesis of N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Methyl Ester
synthesis of N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Methyl Ester
An In-Depth Technical Guide to the Synthesis of N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Methyl Ester
Authored by: A Senior Application Scientist
Introduction: The Significance of a Core Neuraminidase Inhibitor Scaffold
N-Acetyl-2,3-dehydro-2-deoxyneuraminic acid, commonly known in the literature as DANA (2,3-Dehydro-2-deoxy-N-acetylneuraminic acid) or Neu5Ac2en, is a potent inhibitor of neuraminidase (sialidase) enzymes.[1] Its methyl ester derivative, the subject of this guide, serves not only as a valuable research tool in its own right but also as a pivotal synthetic intermediate. This unsaturated sialic acid analogue mimics the proposed transition state of the sialidase-catalyzed hydrolysis of sialosides, granting it broad inhibitory activity.
The true value of N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Methyl Ester in modern drug development lies in its role as a versatile scaffold for creating more complex and selective neuraminidase inhibitors.[2] Modifications to its glycerol side chain (C7-C9) or at the C4 position have led to the development of highly potent antiviral drugs, including the renowned influenza therapeutic, Zanamivir.[2][3] Therefore, a robust and reproducible synthesis of this core molecule is a fundamental requirement for researchers in glycobiology, virology, and medicinal chemistry.
This guide provides a detailed examination of a field-proven, multi-step synthesis starting from the commercially available N-Acetylneuraminic acid (Neu5Ac). We will dissect the causality behind each experimental choice, provide step-by-step protocols, and present the underlying chemical logic to ensure both scientific integrity and practical success.
Strategic Overview: A Three-Act Synthesis
The transformation of N-Acetylneuraminic acid (Neu5Ac) into its unsaturated methyl ester derivative is a story told in three acts: Protection, Elimination, and Liberation. The overarching strategy is to first protect the reactive functional groups that would interfere with the key elimination step, then induce the formation of the C2-C3 double bond, and finally, remove the protecting groups to unveil the target molecule.
Caption: Simplified mechanistic pathway for the C2-C3 double bond formation.
Act 3: The Final Reveal - Deprotection
With the core scaffold constructed, the final act is to remove the four acetyl protecting groups from the hydroxyls. This "liberation" is accomplished through base-catalyzed transesterification, or saponification. Using a catalytic amount of sodium methoxide (NaOMe) in anhydrous methanol is a clean and efficient method that selectively cleaves the O-acetyl ester bonds while leaving the C1-methyl ester and the N-acetyl group intact. [4]The reaction is typically rapid and proceeds at room temperature.
Detailed Experimental Protocols
Disclaimer: These protocols are intended for trained professionals in a properly equipped laboratory. All necessary safety precautions should be taken.
Protocol 1: Synthesis of Methyl (Methyl 5-acetamido-4,7,8,9-tetra-O-acetyl-3,5-dideoxy-D-glycero-α-D-galacto-2-nonulopyranosid)onate
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Esterification:
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Suspend N-Acetylneuraminic acid (Neu5Ac) (1.0 eq) in anhydrous methanol (approx. 0.1 M concentration).
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Cool the suspension to 0 °C in an ice bath.
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Slowly add acetyl chloride (1.5 eq) dropwise while stirring. Causality: This generates HCl in situ, which catalyzes the esterification of both the carboxylic acid and the anomeric hydroxyl, forming the methyl ester methyl ketoside.
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Allow the reaction to warm to room temperature and stir overnight (approx. 16 hours) until the solution becomes clear.
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Neutralize the reaction by adding solid sodium bicarbonate until effervescence ceases.
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Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude Neu5Ac methyl ester methyl ketoside. This crude product is typically used directly in the next step without further purification.
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Acetylation:
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Dissolve the crude product from the previous step in a mixture of anhydrous pyridine and acetic anhydride (1:1 v/v).
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Stir the solution at room temperature for 12-16 hours. Causality: Pyridine acts as both a solvent and a catalyst, activating the acetic anhydride and scavenging the acetic acid byproduct.
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Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.
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Pour the reaction mixture into ice-water and extract with ethyl acetate (3x).
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Combine the organic layers and wash sequentially with 1 M HCl (to remove pyridine), saturated aqueous sodium bicarbonate, and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
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Purify the residue by silica gel column chromatography to yield the peracetylated product as a white solid.
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Protocol 2: Synthesis of Methyl 5-acetamido-4,7,8,9-tetra-O-acetyl-2,6-anhydro-3,5-dideoxy-D-glycero-D-galacto-non-2-enonate
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Dissolve the peracetylated product from Protocol 1 (1.0 eq) in anhydrous toluene under an inert atmosphere (e.g., Argon or Nitrogen). Causality: Anhydrous and inert conditions are critical as the Lewis acid catalyst (TMSOTf) is highly moisture-sensitive.
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Add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (approx. 1.2 eq) via syringe.
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Heat the reaction mixture to 80-90 °C and stir for 2-4 hours.
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Monitor the reaction progress by TLC.
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Upon completion, cool the mixture to room temperature and quench by adding a few drops of methanol.
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Dilute with ethyl acetate and wash with saturated aqueous sodium bicarbonate and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
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Purify the crude product by silica gel column chromatography to afford the unsaturated intermediate.
Protocol 3: Synthesis of N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Methyl Ester
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Dissolve the unsaturated, acetylated intermediate from Protocol 2 (1.0 eq) in anhydrous methanol under an inert atmosphere.
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Add a catalytic amount of freshly prepared 0.5 M sodium methoxide in methanol solution until the pH is ~9-10. Causality: NaOMe is a strong base and nucleophile that efficiently catalyzes the removal of the acetate esters.
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Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.
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Once the reaction is complete, neutralize the solution by adding Amberlite® IR120 (H⁺ form) resin until the pH is neutral (~7).
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Filter off the resin and wash it with methanol.
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Combine the filtrates and concentrate under reduced pressure.
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The resulting residue can be purified by flash chromatography or recrystallization to yield the final product, N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Methyl Ester, as a white solid.
Data Summary and Characterization
The success of the synthesis is validated at each stage through standard analytical techniques.
| Step | Transformation | Typical Yield | Key Conditions |
| 1a | Neu5Ac → Neu5Ac Methyl Ester | Quantitative (crude) | MeOH, AcCl, 0°C to RT |
| 1b | Acetylation | 80-90% | Ac₂O, Pyridine, RT |
| 2 | Elimination | 65-75% | TMSOTf, Toluene, 85°C |
| 3 | Deprotection | >90% | NaOMe, MeOH, RT |
Characterization of Final Product: The identity and purity of N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid Methyl Ester are confirmed by:
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¹H and ¹³C NMR Spectroscopy: To confirm the presence of the vinyl proton at C3, the methyl ester, the N-acetyl group, and the correct number of carbons and protons in the sugar backbone. [5]* Mass Spectrometry (MS): To verify the correct molecular weight (C₁₂H₁₉NO₈, MW: 305.28 g/mol ). [6]
References
- Deoxygenated analogs of 2-deoxy-2,3-didehydro-N- acetyl neuraminic acid as inhibitors of human neuraminidase enzymes. ChemRxiv.
- 2,3-Dehydro-4-epi-N-acetylneuraminic acid; a neuraminidase inhibitor. PubMed.
- Exploring the Scope of Functionalized N-Acylneuraminic Acid β-Methyl Glycosides as Inhibitors of Neisseria meningitidis CMP-Sialic Acid Synthetase.
- Synthesis of 4-Guanidino-7-Modified-Neu5Ac2en Derivatives and Their Biological Activities as Influenza Sialidase Inhibitors. J-Stage.
- A facile synthesis of Neu5Ac2en derivatives from the glycosides of N-acetylneuraminic acid.
- Facile synthesis of C5-azido derivatives of thiosialosides and 2,3-dehydro-5-N-acetylneuraminic acid (DANA). [Source Not Available]
- A synthesis of N-acetylneuraminic acid and [6-2H]-N-acetylneuraminic acid
- Preparation of 5‐ and 9‐modified neuraminic acids.
- Structural Variations on N‐acetylneuraminic acid, 20. Synthesis of some 2,3‐didehydro‐2‐deoxysialic Acids structurally varied at C‐4 and their behavior towards Sialidase from Vibrio cholerae. [Source Not Available]
- Chemoenzymatic synthesis of an N-acetylneuraminic acid analogue having a carbamoylmethyl group at C-4 as an inhibitor of sialidase from influenza virus. ElectronicsAndBooks.
- 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid (Neu5Ac2en) | Neuraminidase Inhibitor. MedChemExpress.
- N-Acetylneuraminic Acid. Biosynth.
- Synthesis of Nor-C-linked Neuraminic Acid Disaccharide: A Versatile Precursor of C-Analogs of Oligosialic Acids and Gangliosides.
- N-Acetyl-2,3-dehydro-2-deoxyneuraminic acid methyl ester. Biosynth.
- Synthesis of 4-alkoxy-n-acetylneuraminic acid.
- A simple synthesis of N-perfluoroacylated and N-acylated glycals of neuraminic acid with a cyclic aminic substituent at the 4α position as possible inhibitors of sialidases. Sigma-Aldrich.
- Recent advances on N-acetylneuraminic acid: Physiological roles, applications, and biosynthesis. PubMed Central.
Sources
- 1. medchemexpress.com [medchemexpress.com]
- 2. jstage.jst.go.jp [jstage.jst.go.jp]
- 3. biosynth.com [biosynth.com]
- 4. chemrxiv.org [chemrxiv.org]
- 5. 2,3-Dehydro-4-epi-N-acetylneuraminic acid; a neuraminidase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. N-Acetyl-2,3-dehydro-2-deoxyneuraminic acid methyl ester | 25875-99-4 | MA05288 [biosynth.com]
